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Compound of Interest

Compound Name: Fmoc-Asp-Oh

Cat. No.: B1174217 Get Quote

This guide provides comprehensive safety and handling precautions for Nα-Fmoc-L-aspartic

acid (Fmoc-Asp-OH) and its commonly used side-chain protected derivatives, intended for

researchers, scientists, and professionals in drug development. While many of these

compounds share similar handling protocols, specific safety data can vary based on the side-

chain protecting group.

Chemical Identification and Physical Properties
Nα-Fmoc-L-aspartic acid and its derivatives are fundamental building blocks in solid-phase

peptide synthesis. The 9-fluorenylmethyloxycarbonyl (Fmoc) group provides temporary

protection of the alpha-amino group. Side-chain protection, typically with groups like tert-Butyl

(OtBu), is often employed to prevent unwanted side reactions during peptide assembly.
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Property Fmoc-Asp-OH
Fmoc-Asp(OtBu)-
OH

Fmoc-Asp(OAll)-
OH

Molecular Formula C₁₉H₁₇NO₆[1] C₂₃H₂₅NO₆[2] C₂₂H₂₁NO₆[3]

Molecular Weight 355.4 g/mol [1] 411.5 g/mol [2] 395.41 g/mol [3]

CAS Number 119062-05-4[4] 71989-14-5[5] 146982-24-3[3]

Appearance
White to light yellow

crystal powder

White to light yellow

crystal powder
Solid

Melting Point Not specified 133°C (lit.) 113-119 °C[3]

Solubility
Soluble in water or 1%

acetic acid[1]
Not specified Not specified

Storage Temperature -20°C[1]
2-8 °C[6] or cool, dry

place[5]
2-8°C[3]

Hazard Identification and GHS Classification
The hazard classification for Fmoc-Asp-OH derivatives can vary. Some safety data sheets

(SDS) for derivatives like Fmoc-Asp(OtBu)-OH classify the substance as not hazardous.[2][5]

However, other derivatives carry specific warnings. For instance, some reports for Fmoc-

Asp(OMpe)-OH indicate the following GHS hazard statements:

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Given the potential for irritation and the fact that the toxicological properties of many of these

compounds have not been thoroughly investigated, it is prudent to handle them with care,

assuming they may be harmful if inhaled, swallowed, or absorbed through the skin.[2][8]

Experimental Protocols: Safe Handling and
Emergency Procedures
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Adherence to proper laboratory protocols is essential to minimize risk. The following sections

detail the recommended procedures for handling, personal protection, and emergency

response.

Ventilation: Handle the compound in a well-ventilated area. Use process enclosures or local

exhaust ventilation to keep airborne levels below recommended exposure limits, especially

where dust is formed.[5][8]

Dust Formation: Avoid the formation and inhalation of dust.[5] Use non-sparking tools and

take measures to prevent electrostatic discharge.

Hygiene: Practice good industrial hygiene.[5] Wash hands thoroughly after handling, before

breaks, and at the end of the workday.[5][8] Avoid contact with skin and eyes.[5]

A comprehensive PPE strategy is critical for safe handling.

Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side-

shields conforming to government standards such as NIOSH (US) or EN 166 (EU).[5][9] A

face shield (minimum 8 inches) may also be appropriate.[9]

Skin Protection:

Gloves: Handle with impervious gloves inspected prior to use.[5][9] Use proper glove

removal technique, without touching the glove's outer surface, to avoid skin contact.[5][9]

Dispose of contaminated gloves after use in accordance with laboratory practices and

regulations.[5][9]

Body Protection: Wear appropriate protective clothing. The type of body protection should

be selected based on the concentration and amount of the substance at the specific

workplace.[5][9]

Respiratory Protection: If engineering controls are insufficient or for nuisance levels of dust,

use a type N95 (US) or type P1 (EN 143) dust mask.[9] Respirators and their components

should be tested and approved under relevant government standards.[9]

In case of exposure, follow these first-aid protocols and consult a physician.[5] Show the safety

data sheet to the attending doctor.[5]
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Inhalation: If inhaled, move the person to fresh air.[5] If the person is not breathing, give

artificial respiration.[5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water.[5]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes as a

precaution.[5] Remove contact lenses if present and easy to do.

Ingestion: Never give anything by mouth to an unconscious person.[5] Rinse the mouth with

water and seek medical advice.[5] Do not induce vomiting.

Personal Precautions: Use personal protective equipment, including respiratory protection, to

avoid dust inhalation and contact with the substance.[5] Evacuate personnel to safe areas.[5]

Environmental Precautions: Prevent the product from entering drains or water courses.[5]

Discharge into the environment should be avoided.[5]

Cleanup Methods: For small spills, use appropriate tools to sweep or shovel the material into

a suitable, closed container for disposal.[8][9] Avoid generating dust.[6] For large spills, use a

shovel for containment.[8] Adhered or collected material should be disposed of promptly

according to regulations.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][9]

Specific Hazards: Hazardous thermal decomposition may produce oxides of carbon and

nitrogen.[8][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear if necessary.[5][8]

Storage and Disposal
Storage Conditions: Store in a cool, dry, and well-ventilated place.[5] Keep containers tightly

closed.[5][8] Recommended storage temperatures vary, with some products requiring 2-

8°C[6][9] and others -20°C.[1]
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Disposal: Dispose of the material and its container in accordance with all applicable local,

state, and federal regulations. Do not allow the product to enter drains.[5][9]

Workflow and Relationship Diagrams
The following diagrams illustrate the key workflows for ensuring safety when handling Fmoc-
Asp-OH derivatives.
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Receipt of Chemical

Inspect Container & Verify SDS

Store in Designated Location
(Cool, Dry, Ventilated)

Pre-Use Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Weighing & Handling
(In Ventilated Hood)

Experimental Use

Decontamination of Workspace & Glassware

Waste Segregation

Solid Waste
(Contaminated PPE, Weigh Boats)

Liquid Waste
(Reaction Mixtures)

Proper Disposal via EHS

Click to download full resolution via product page

Caption: General laboratory workflow for safe handling of Fmoc-Asp-OH derivatives.
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Exposure Event

Immediate First-Aid Action

Inhalation
Move to Fresh Air

Administer Artificial Respiration if Needed

Skin Contact Remove Contaminated Clothing
Wash with Soap & Water

Eye Contact
Rinse with Water for 15 min

Remove Contact Lenses

Ingestion

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Emergency first-aid protocol following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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